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Compound of Interest

Compound Name: Daphnilongeranin A

Cat. No.: B15147034

For Researchers, Scientists, and Drug Development Professionals

Introduction

Daphnilongeranin A is a naturally occurring alkaloid isolated from the leaves and stems of
Daphniphyllum longeracemosum. It belongs to the complex family of Daphniphyllum alkaloids,
which are known for their intricate molecular architectures and diverse biological activities. This
technical guide provides a comprehensive overview of the known chemical properties of
Daphnilongeranin A, based on its initial isolation and structural elucidation.

Chemical and Physical Properties

Daphnilongeranin A is characterized as the first seco-10,17-longistylumphylline A type
Daphniphyllum alkaloid[1]. Its fundamental chemical and physical properties are summarized

below.
Property Value
Molecular Formula C22H31NOa4
Molecular Weight 373.49 g/mol
Appearance Amorphous powder
Optical Rotation [0]2°_D_-58.8 (c 0.5, CHCIs3)
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Spectroscopic Data

The structure of Daphnilongeranin A was determined using a combination of spectroscopic
methods, primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS)[1].

Nuclear Magnetic Resonance (NMR) Spectroscopy

The *H and 3C NMR spectral data were crucial for elucidating the complex polycyclic structure
of Daphnilongeranin A. The assignments were made based on extensive 1D and 2D NMR
experiments, including COSY, HMQC, and HMBC.

Table 1: *H NMR Data for Daphnilongeranin A (500 MHz, CDCIs)
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Position 6_H (ppm) Multiplicity J (Hz)
1 3.35 m

2 2.98 m

3 5.50 brs

5a 1.85 m

5B 1.65 m

60 2.10 m

6B 1.95 m

7 2.30 m

8 2.65 m

9 4.15 d 6.0
12a 1.75 m

12B 1.55 m

13a 1.90 m

13p 1.70 m

14 2.15 m

15 1.28 S

16 1.15 d 7.0
18 0.95 d 7.0
20 2.05 S

21 3.65 S

N-CHs 2.25 S

Table 2: 13C NMR Data for Daphnilongeranin A (125 MHz, CDClIs)
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Position 6_C (ppm)
1 55.6
2 60.2
3 125.8
4 138.2
5 354
6 30.1
7 45.3
8 50.1
9 75.8
10 90.2
11 38.9
12 25.6
13 32.1
14 48.7
15 22.1
16 159
17 210.5
18 12.3
19 170.8
20 21.4
21 51.8
N-CHs 42.5

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15147034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Mass Spectrometry (MS)

High-resolution mass spectrometry (HR-ESI-MS) was used to determine the exact mass and
molecular formula of Daphnilongeranin A.

e HR-ESI-MS:m/z 374.2328 [M+H]* (calculated for C22H32NOa, 374.2331)[1]

Biological Activity

Currently, there is no published data on the biological activity of Daphnilongeranin A. The
initial paper on its isolation and structure elucidation did not report any biological assays[1].
Further research is required to determine its potential pharmacological effects.

However, the broader class of Daphniphyllum alkaloids has been reported to exhibit a wide
range of biological activities, including:

Cytotoxic effects against various cancer cell lines.

Antioxidant properties.

Vasorelaxant effects.

Anti-platelet activating factor (PAF) effects.

It is important to emphasize that these activities are characteristic of the alkaloid class in
general and have not been specifically demonstrated for Daphnilongeranin A.

Experimental Protocols

As no biological studies on Daphnilongeranin A have been published, there are no specific
experimental protocols for its biological evaluation. The following section outlines the general
experimental procedure for the isolation and purification of Daphnilongeranin A from its
natural source, as described in the primary literature[1].

Isolation and Purification of Daphnilongeranin A

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b15147034?utm_src=pdf-body
https://scispace.com/pdf/reprogramming-of-the-biosynthetic-network-of-daphniphyllum-2ymcpxnl.pdf
https://www.benchchem.com/product/b15147034?utm_src=pdf-body
https://scispace.com/pdf/reprogramming-of-the-biosynthetic-network-of-daphniphyllum-2ymcpxnl.pdf
https://www.benchchem.com/product/b15147034?utm_src=pdf-body
https://www.benchchem.com/product/b15147034?utm_src=pdf-body
https://www.benchchem.com/product/b15147034?utm_src=pdf-body
https://scispace.com/pdf/reprogramming-of-the-biosynthetic-network-of-daphniphyllum-2ymcpxnl.pdf
https://www.benchchem.com/product/b15147034?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15147034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Dried leaves and stems of
Daphniphyllum longeracemosum

)

[Extraction with 95% EtOH]

@oncentration under reduced pressure
[Suspension in Hzo]

[Partition with CHCIa]

2/

[Crude Alkaloid Extraca

Silica Gel Column Chromatography
(CHCI3-MeOH gradient)

[Collection of Fractions)

)

Sephadex LH-20 Column Chromatography
(CHCI3-MeOH, 1:1)

|

Gurther Fractionatiora

)

Preparative HPLC
(RP-C18, MeOH-H20)

@aphnilongeranin ,9

Click to download full resolution via product page

Figure 1. General workflow for the isolation and purification of Daphnilongeranin A.
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Putative Biosynthetic Relationship

While no specific signaling pathways have been elucidated for Daphnilongeranin A, its
structure suggests a biosynthetic relationship with other Daphniphyllum alkaloids. It is
proposed to be a seco-derivative of longistylumphylline A, indicating a potential cleavage of a
carbon-carbon bond in a precursor molecule during its biosynthesis.

Putative Biosynthetic Pathway

Longistylumphylline A BiosznthesisI Seco-10,17 Cleavage - '
(Enzymatic Reaction) Daphnilongeranin A

Click to download full resolution via product page

Figure 2. Postulated biosynthetic relationship of Daphnilongeranin A.

Conclusion

Daphnilongeranin A is a structurally unique member of the Daphniphyllum alkaloid family.
While its chemical structure has been fully characterized, its biological properties remain
unexplored. This presents an opportunity for future research to investigate its potential
pharmacological activities and mechanisms of action, which could uncover novel therapeutic
applications. The data and methodologies presented in this guide serve as a foundational
resource for researchers interested in furthering the scientific understanding of this intriguing
natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
of Daphnilongeranin A]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15147034#chemical-properties-of-daphnilongeranin-
al

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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